2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-oxoacetamide

• IUPAC Name: 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)-2-oxoacetamide
• InChI: InChI=1S/C13H13N3O2/c1-8-11(12(17)13(14)18)9(2)16(15-8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H2,14,18)
• InChI Key: FOKABBOAIIQUAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)C(=O)C(=O)N
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

The compound 2-[(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]indane-1,3-dione was synthesized in high yield by the reaction of 3,5-dimethyl-1-phenylpyrazole-4-carbaldehyde and indane-1,3-dione in ethanol in the presence of pyridine.

Synthesis Analysis

The synthesis of this compound involved a reaction of 3,5-dimethyl-1-phenylpyrazole-4-carbaldehyde and indane-1,3-dione in ethanol in the presence of pyridine. The reaction was monitored by TLC and the solid that separated from the cooled mixture was collected and recrystallized from a methanol-chloroform mixture to give the title compound as a yellow solid.

Molecular Structure Analysis

In the title compound, the five-membered heterocyclic ring makes a dihedral angle of 47.06 (6)° with the attached benzene ring, whereas the Indan-1,3-dione ring system and the benzene ring are oriented at a dihedral angle of 21.92 (7)°.

Chemical Reactions Analysis

The compound was synthesized through a Knoevenagel condensation reaction.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Crystal Structure : A study on the synthesis and crystal structure of a related compound highlighted the importance of intramolecular hydrogen bonding and weak intermolecular interactions in determining molecular stability and potential biological activity. The compound exhibited moderate herbicidal and fungicidal activities, suggesting its utility in agricultural applications (Hu Jingqian et al., 2016).

• Antimicrobial Activities : Several new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety have been synthesized and evaluated for their antimicrobial properties. Some of these compounds showed promising antimicrobial activities, indicating their potential as leads for the development of new antimicrobial agents (Gouda et al., 2010).

• Isoxazoline and Isoxazole Derivatives : Research into the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives demonstrated the versatility of pyrazole compounds in generating diverse bioactive molecules. These compounds were characterized for potential pharmacological applications, showcasing the broad utility of pyrazole derivatives in medicinal chemistry (Rahmouni et al., 2014).

• Anti-Bacterial Activities : The synthesis and antibacterial activities of novel Schiff bases derived from aminophenazone, a compound structurally related to pyrazoles, were investigated. Some of these compounds exhibited moderate to good antibacterial activity against various bacterial strains, underscoring the potential of pyrazole derivatives in addressing bacterial infections (Asiri & Salman A. Khan, 2010).